Cas no 1985-75-7 ( )

• Product Name: &nbsp
• CAS No: 1985-75-7
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 908527
• PubChem ID: 235377
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(7-oxabicyclo[4.1.0]heptan-4-ylmethoxymethyl)-7-oxabicyclo[4.1.0]heptane
• DTXSID00284308
• NSC-36648
• NSC36648
• 3-methyl-4-[(7-oxabicyclo[4.1.0]hept-3-ylmethoxy)methyl]-7-oxabicyclo[4.1.0]heptane
• 1985-75-7
•  

• Inchi： 1S/C15H24O3/c1-9-4-13-15(18-13)6-11(9)8-16-7-10-2-3-12-14(5-10)17-12/h9-15H,2-8H2,1H3
• InChI Key： WQMIMIXFXIXJCD-UHFFFAOYSA-N
• SMILES： O1C2CC(C)C(COCC3CCC4C(C3)O4)CC12

Computed Properties

• Exact Mass: 252.17262
• Monoisotopic Mass: 252.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.3Ų

Experimental Properties

• PSA: 34.29